Cas no 1506393-67-4 (2-Hydroxy-6-phenylpyridine-3-acetonitrile)

• Product Name: 2-Hydroxy-6-phenylpyridine-3-acetonitrile
• CAS No: 1506393-67-4
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 4907860
• Update Time: 2025-10-28

2-Hydroxy-6-phenylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-phenylpyridine-3-acetonitrile

• Inchi： 1S/C13H10N2O/c14-9-8-11-6-7-12(15-13(11)16)10-4-2-1-3-5-10/h1-7H,8H2,(H,15,16)
• InChI Key： QKYXWCTUQBNRSD-UHFFFAOYSA-N
• SMILES： O=C1C(CC#N)=CC=C(C2C=CC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 1.5
• Topological Polar Surface Area: 52.9

Additional information on 2-Hydroxy-6-phenylpyridine-3-acetonitrile

2-Hydroxy-6-phenylpyridine-3-acetonitrile (CAS No. 1506393-67-4): A Comprehensive Overview

2-Hydroxy-6-phenylpyridine-3-acetonitrile (CAS No. 1506393-67-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-Hydroxy-6-phenylpyridine-3-acetonitrile.

Chemical Structure and Properties

2-Hydroxy-6-phenylpyridine-3-acetonitrile is a heterocyclic compound with the molecular formula C₁₄H₁₁NO₂. The molecule consists of a pyridine ring substituted with a hydroxyl group at the 2-position, a phenyl group at the 6-position, and an acetonitrile group at the 3-position. This unique arrangement of functional groups imparts specific chemical and physical properties to the compound. For instance, the presence of the hydroxyl group enhances the compound's solubility in polar solvents, while the acetonitrile group contributes to its electronic properties and reactivity.

The molecular weight of 2-Hydroxy-6-phenylpyridine-3-acetonitrile is approximately 229.24 g/mol. It is a white crystalline solid with a melting point of around 185°C. The compound is stable under normal conditions but may degrade upon exposure to strong acids or bases. Its stability and solubility characteristics make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 2-Hydroxy-6-phenylpyridine-3-acetonitrile has been explored through several routes, each with its own advantages and limitations. One common method involves the condensation of 2-hydroxyacetophenone with cyanoacetic acid in the presence of a base such as potassium carbonate. This reaction typically proceeds via an intermediate enamine formation followed by cyclization to form the pyridine ring.

An alternative approach involves the reaction of 2-hydroxybenzaldehyde with phenylacetonitrile in the presence of a suitable catalyst. This method offers higher yields and better selectivity compared to other synthetic routes. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing 2-Hydroxy-6-phenylpyridine-3-acetonitrile, such as using microwave-assisted synthesis or employing biocatalysts.

Biological Activities

2-Hydroxy-6-phenylpyridine-3-acetonitrile has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. One of its most notable properties is its ability to act as an inhibitor of specific enzymes involved in various disease pathways.

Research has shown that 2-Hydroxy-6-phenylpyridine-3-acetonitrile exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This property makes it a promising candidate for developing new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory effects, 2-Hydroxy-6-phenylpyridine-3-acetonitrile has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 2-Hydroxy-6-phenylpyridine-3-acetonitrile could be developed into a novel therapeutic agent for cancer treatment.

Potential Applications

The diverse biological activities of 2-Hydroxy-6-phenylpyridine-3-acetonitrile make it a valuable compound for various applications in pharmaceutical research and development. Its anti-inflammatory properties position it as a potential lead compound for developing new drugs to treat conditions such as arthritis, inflammatory bowel disease (IBD), and other inflammatory disorders.

The anticancer potential of 2-Hydroxy-6-phenylpyridine-3-acetonitrile opens up possibilities for its use in cancer therapy. Ongoing research is focused on optimizing its structure to enhance its efficacy and reduce toxicity, making it more suitable for clinical use.

Beyond pharmaceutical applications, 2-Hydroxy-6-phenylpyridine-3-acetonitrile may also find use in other areas such as agrochemicals, where its unique chemical properties could be leveraged to develop new pesticides or herbicides with improved efficacy and reduced environmental impact.

Clinical Trials and Future Directions

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 2-Hydroxy-6-phenylpyridine-3-acetonitrile. Early results have been promising, with several derivatives showing significant therapeutic potential in preclinical studies. However, further research is needed to fully understand the mechanisms underlying its biological activities and to optimize its pharmacological profile.

In conclusion, 2-Hydroxy-6-phenylpyridine-3-acetonitrile (CAS No. 1506393-67-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting area of study for scientists and researchers working towards the development of new therapeutic agents.